Cas no 2287313-32-8 (({3-[(2,5-Difluorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine)

• Product Name: ({3-[(2,5-Difluorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine
• CAS No: 2287313-32-8
• MF: C₁₄H₁₇F₂N
• MW: 237.288290739059
• CID: 6305131
• PubChem ID: 137944582
• Update Time: 2025-05-22

({3-[(2,5-Difluorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2287313-32-8
• EN300-6760669
• 1-[3-[(2,5-Difluorophenyl)methyl]-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• ({3-[(2,5-difluorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine
• ({3-[(2,5-Difluorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine

• Inchi： 1S/C14H17F2N/c1-17-9-14-6-13(7-14,8-14)5-10-4-11(15)2-3-12(10)16/h2-4,17H,5-9H2,1H3
• InChI Key： XALYRLMFCSXBPI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CC12CC(CNC)(C1)C2)F

Computed Properties

• Exact Mass: 237.13290587g/mol
• Monoisotopic Mass: 237.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on ({3-[(2,5-Difluorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine

Comprehensive Overview of {3-[(2,5-Difluorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine (CAS No. 2287313-32-8)

The compound {3-[(2,5-Difluorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine (CAS No. 2287313-32-8) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research and material science. This bicyclic amine derivative, characterized by its 2,5-difluorophenyl substitution and methylamine functional group, represents a promising scaffold for drug discovery and other advanced applications.

One of the most intriguing aspects of {3-[(2,5-Difluorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine is its bicyclo[1.1.1]pentane core structure. This rigid, three-dimensional framework has become a hot topic in medicinal chemistry as it offers unique spatial properties that can enhance binding affinity and selectivity in drug-target interactions. Researchers are particularly interested in how this fluorinated bicyclic amine might serve as a bioisostere for traditional aromatic rings or linear chains in drug design.

The presence of difluorophenyl and methylamine moieties in this compound makes it particularly relevant to current trends in pharmaceutical development. Fluorine substitution is a growing area of interest, as evidenced by increasing searches for "fluorinated drug candidates" and "role of fluorine in medicinal chemistry." The 2,5-difluorophenyl group in this compound may influence its metabolic stability and membrane permeability, key factors that researchers frequently investigate when developing new therapeutic agents.

From a synthetic chemistry perspective, {3-[(2,5-Difluorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine presents interesting challenges and opportunities. The construction of the bicyclo[1.1.1]pentane skeleton requires specialized methodologies, making this compound valuable for studying novel synthetic routes. Recent publications and patent applications related to "bicyclo[1.1.1]pentane synthesis" have seen increased attention, reflecting the scientific community's growing interest in these strained systems.

Potential applications of CAS 2287313-32-8 extend beyond pharmaceuticals. The compound's unique structure could find use in materials science, particularly in the development of advanced polymers or liquid crystals. The difluorophenyl group might contribute to interesting electronic properties, while the rigid bicyclic core could impart exceptional thermal stability. These characteristics align with current research trends in "fluorinated materials for electronics" and "high-performance polymers."

Quality control and analytical characterization of {3-[(2,5-Difluorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine require sophisticated techniques. Common analytical questions include "HPLC methods for bicyclic amines" and "NMR characterization of fluorinated compounds," reflecting the practical challenges researchers face when working with such specialized structures. Proper identification and purity assessment are crucial, given the compound's potential use in sensitive applications.

The stability profile of CAS 2287313-32-8 is another area of practical importance. Researchers often inquire about "storage conditions for fluorinated amines" and "handling air-sensitive bicyclic compounds." While not classified as hazardous under standard regulations, proper handling protocols should be followed to maintain the integrity of this specialized chemical. The methylamine functionality in particular may require attention to prevent degradation under certain conditions.

Market interest in {3-[(2,5-Difluorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine has been steadily growing, as evidenced by increasing requests for custom synthesis and bulk quantities. Pharmaceutical companies and research institutions are particularly active in exploring this chemical space, searching for terms like "bicyclo[1.1.1]pentane derivatives suppliers" and "fluorinated building blocks for drug discovery." The compound's CAS number (2287313-32-8) serves as a crucial identifier in these commercial transactions.

Future research directions for CAS 2287313-32-8 may explore its potential as a fragment in medicinal chemistry or its utility in chemical biology probes. The combination of fluorine atoms and a rigid bicyclic scaffold offers numerous possibilities for structure-activity relationship studies. Emerging search trends like "three-dimensional fragments for drug discovery" and "fluorine in protein-ligand interactions" suggest growing areas where this compound could make significant contributions.

In conclusion, {3-[(2,5-Difluorophenyl)methyl]bicyclo[1.1.1]pentan-1-yl}methyl)(methyl)amine (CAS No. 2287313-32-8) represents a fascinating example of modern structural chemistry with broad potential applications. Its unique combination of bicyclo[1.1.1]pentane core, difluorophenyl group, and methylamine functionality makes it valuable for pharmaceutical research, materials science, and methodological development in organic synthesis. As research into strained systems and fluorinated compounds continues to expand, this compound is likely to remain an important subject of scientific investigation and commercial interest.